Cas no 1805500-84-8 (5-Bromo-4-(trifluoromethyl)nicotinonitrile)
5-Bromo-4-(trifluoromethyl)nicotinonitrile is a versatile heterocyclic compound featuring a bromo-substituted pyridine core with a trifluoromethyl and cyano functional group. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both bromine and trifluoromethyl groups enhances reactivity, enabling selective cross-coupling reactions and facilitating further derivatization. The electron-withdrawing cyano group contributes to its utility in constructing complex nitrogen-containing frameworks. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors and receptor modulators due to its ability to influence electronic and steric properties in target molecules.
1805500-84-8 structure
Product Name:5-Bromo-4-(trifluoromethyl)nicotinonitrile
CAS No:1805500-84-8
MF:C7H2BrF3N2
MW:251.003390789032
CID:4900601
Update Time:2025-05-27
5-Bromo-4-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-4-(trifluoromethyl)nicotinonitrile
-
- Inchi： 1S/C7H2BrF3N2/c8-5-3-13-2-4(1-12)6(5)7(9,10)11/h2-3H
- InChI Key： JTQLUKHQFMOTTK-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(C#N)=C1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 232
- XLogP3: 2.1
- Topological Polar Surface Area: 36.7
5-Bromo-4-(trifluoromethyl)nicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013403-250mg |
5-Bromo-4-(trifluoromethyl)nicotinonitrile |
1805500-84-8 | 95% | 250mg |
$999.60 | 2022-04-01 | |
| Alichem | A029013403-1g |
5-Bromo-4-(trifluoromethyl)nicotinonitrile |
1805500-84-8 | 95% | 1g |
$2,750.25 | 2022-04-01 |
5-Bromo-4-(trifluoromethyl)nicotinonitrile Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
1805500-84-8 (5-Bromo-4-(trifluoromethyl)nicotinonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
